![molecular formula C14H8F3N5O3S2 B2666215 (1Z)-1-[(4-cyano-5-methyl-1,2-thiazol-3-yl)sulfonyl]-N-[4-(trifluoromethoxy)anilino]methanimidoyl cyanide CAS No. 337928-31-1](/img/structure/B2666215.png)
(1Z)-1-[(4-cyano-5-methyl-1,2-thiazol-3-yl)sulfonyl]-N-[4-(trifluoromethoxy)anilino]methanimidoyl cyanide
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Description
(1Z)-1-[(4-cyano-5-methyl-1,2-thiazol-3-yl)sulfonyl]-N-[4-(trifluoromethoxy)anilino]methanimidoyl cyanide is a useful research compound. Its molecular formula is C14H8F3N5O3S2 and its molecular weight is 415.37. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Activity Relationships
Research has focused on the synthesis and structure-activity relationships of sulfonamide and thiazole derivatives, highlighting their potential as antiandrogens or for antibacterial purposes. For instance, the synthesis of 3-substituted derivatives of 2-hydroxypropionanilides has led to the discovery of novel, potent antiandrogens which are peripherally selective, suggesting a similar compound might have applications in treating androgen-responsive diseases (Tucker, Crook, & Chesterson, 1988).
Antimicrobial Applications
Novel heterocyclic compounds containing a sulfonamido moiety have been synthesized for use as antibacterial agents. These include reactions of precursors with active methylene compounds and hydrazine derivatives, resulting in various heterocyclic derivatives suitable for antibacterial evaluation (Azab, Youssef, & El‐Bordany, 2013).
Materials Science and Coatings
In materials science, polyaniline/carbon nanotube hybrids modified with ionic liquids have shown promising results as anticorrosive additives in epoxy coatings. These hybrids exhibit superior electrical conductivity and outstanding anti-corrosion properties, demonstrating the potential of incorporating similar chemical structures into advanced materials for protective coatings (Souto & Soares, 2020).
Ionic Liquids and Conductivity
The design and synthesis of new anionic "polymeric ionic liquids" with high charge delocalization have been explored. These materials, featuring highly delocalized anions and stable mobile cations, demonstrate improved ionic conductivities, suggesting potential applications in electrochemical devices and energy storage (Shaplov et al., 2011).
Properties
IUPAC Name |
(1Z)-1-[(4-cyano-5-methyl-1,2-thiazol-3-yl)sulfonyl]-N-[4-(trifluoromethoxy)anilino]methanimidoyl cyanide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8F3N5O3S2/c1-8-11(6-18)13(22-26-8)27(23,24)12(7-19)21-20-9-2-4-10(5-3-9)25-14(15,16)17/h2-5,20H,1H3/b21-12- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMELRXOTQOCMCK-MTJSOVHGSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NS1)S(=O)(=O)C(=NNC2=CC=C(C=C2)OC(F)(F)F)C#N)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C(=NS1)S(=O)(=O)/C(=N\NC2=CC=C(C=C2)OC(F)(F)F)/C#N)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8F3N5O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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